Cas no 69445-30-3 (Pyrazinecarboxylic acid, 3,4-dihydro-5,6-dimethyl-3-oxo-, ethyl ester)
69445-30-3 structure
Product Name:Pyrazinecarboxylic acid, 3,4-dihydro-5,6-dimethyl-3-oxo-, ethyl ester
CAS No:69445-30-3
MF:C9H12N2O3
MW:196.203182220459
CID:1737055
PubChem ID:12454591
Update Time:2025-04-21
Pyrazinecarboxylic acid, 3,4-dihydro-5,6-dimethyl-3-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Pyrazinecarboxylic acid, 3,4-dihydro-5,6-dimethyl-3-oxo-, ethyl ester
- 2-hydroxy-3-carbethoxy-5,6-dimethylpyrazine
- Ethyl 3-Hydroxy-5,6-dimethylpyrazine-2-carboxylate
- 69445-30-3
- SY348157
-
- Inchi: 1S/C9H12N2O3/c1-4-14-9(13)7-8(12)11-6(3)5(2)10-7/h4H2,1-3H3,(H,11,12)
- InChI Key: GQQMRSOVUODCKR-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C(NC(C)=C(C)N=1)=O)=O
Computed Properties
- Exact Mass: 196.08486
- Monoisotopic Mass: 196.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 342
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 67.8Ų
Experimental Properties
- PSA: 67.76
Pyrazinecarboxylic acid, 3,4-dihydro-5,6-dimethyl-3-oxo-, ethyl ester Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
69445-30-3 (Pyrazinecarboxylic acid, 3,4-dihydro-5,6-dimethyl-3-oxo-, ethyl ester) Related Products
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